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Compound of Interest

Compound Name: Cannabigerorcin

Cat. No.: B1436213

A lesser-known phytocannabinoid, Cannabigerorcin (CBGOR), was first identified in 1975.
This technical guide provides an in-depth history of its discovery, detailing the initial isolation,
characterization, and subsequent synthesis. It serves as a comprehensive resource for
researchers, scientists, and drug development professionals interested in the expanding world
of cannabinoids.

Introduction to Cannabigerorcin

Cannabigerorcin (2-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-5-methyl-1,3-benzenediol), also
known as Cannabigerorcinol or CBGO, is a naturally occurring phytocannabinoid found in the
Cannabis sativa plant. Structurally similar to the more well-known Cannabigerol (CBG),
CBGOR is a varin-type analog, characterized by a propyl side chain instead of the pentyl chain
found in CBG. While research on CBGOR has been limited compared to major cannabinoids,
its discovery and synthesis are important milestones in the broader understanding of
cannabinoid biosynthesis and chemical diversity.

The Initial Discovery and Isolation (Shoyama et al.,
1975)

The first report of Cannabigerorcin dates back to a 1975 study by Shoyama and colleagues,
published in Phytochemistry. This seminal work focused on the biosynthesis of cannabinoid
acids and led to the isolation and characterization of this novel compound.
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Experimental Protocol: Isolation of Cannabigerorcin

The isolation of Cannabigerorcin from Cannabis sativa involved a multi-step process of
extraction and chromatography. The general methodology employed at the time is outlined
below.

Plant Material: The starting material was a variety of Cannabis sativa.
Extraction:

e The dried and powdered plant material was extracted with a non-polar solvent, such as
hexane or petroleum ether, to isolate the cannabinoids and other lipophilic compounds.

e The solvent was then evaporated under reduced pressure to yield a crude extract.
Chromatographic Separation:

o Column Chromatography: The crude extract was subjected to column chromatography over
silica gel. A gradient elution was typically used, starting with a non-polar solvent (e.g.,
hexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ether or
chloroform). Fractions were collected and monitored by thin-layer chromatography (TLC).

e Thin-Layer Chromatography (TLC): TLC was used to monitor the separation and to identify
fractions containing compounds of interest. Fractions showing spots with similar retention
factors (Rf values) to known cannabinoids were pooled.

o Preparative TLC: Fractions enriched with the compound of interest were further purified
using preparative TLC to isolate the pure Cannabigerorcin.

Structure Elucidation

The structure of the newly isolated compound was determined using spectroscopic methods,
primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Table 1: Key Physicochemical and Spectroscopic Data for Cannabigerorcin
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Property Value

2-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-5-methyl-

1,3-benzenediol

Formal Name

CAS Number 38106-51-3
Molecular Formula C17H2402
Molecular Weight 260.4 g/mol
UV Amax 273 nm

Signals corresponding to aromatic protons, a
JH-NMR (typical signals) geranyl side chain (including vinylic protons and
- ical signals
P g methyl groups), and a methyl group on the

resorcinol ring.

A molecular ion peak consistent with the

proposed molecular formula, along with
Mass Spectrometry (MS) o )

characteristic fragmentation patterns of

cannabinoids.

Synthesis and Antimicrobial Activity (Elsohly et al.,
1982)

In 1982, a significant advancement in Cannabigerorcin research was published by Elsohly
and colleagues in the Journal of Pharmaceutical Sciences. This study not only described a

method for the synthesis of Cannabigerorcin and related compounds but also investigated
their antimicrobial properties.

Experimental Protocol: Synthesis of Cannabigerorcin

The synthesis involved the condensation of a resorcinol derivative with a geraniol derivative. A
general procedure based on the methods of that era is described below.

Starting Materials:

e 5-methylresorcinol (Orcinol)
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o Geraniol or a reactive derivative thereof (e.g., geranyl bromide)
Condensation Reaction:

» Orcinol was reacted with an equimolar amount of the geranyl derivative in a suitable solvent
(e.g., dichloromethane or benzene).

e A Lewis acid catalyst, such as boron trifluoride etherate (BF3-OEtz2), was added to promote
the Friedel-Crafts alkylation of the resorcinol ring.

» The reaction was typically carried out at a controlled temperature (e.g., 0 °C to room
temperature) and monitored by TLC.

» Upon completion, the reaction was quenched, and the product was extracted with an organic
solvent.

Purification: The crude product was purified by column chromatography on silica gel to yield
pure Cannabigerorcin.

Antimicrobial Activity

The 1982 study by Elsohly et al. also provided the first insights into the biological activity of
Cannabigerorcin. The researchers tested its efficacy against a panel of bacteria and fungi.

Experimental Protocol: Antimicrobial Assay

A standard agar dilution method or a disc diffusion assay was likely used to determine the
minimum inhibitory concentration (MIC) of Cannabigerorcin against various microorganisms.

Table 2: Summary of Antimicrobial Activity of Cannabigerol-related Compounds (General
Findings from Elsohly et al., 1982)

Microorganism Type General Activity of Cannabigerol Analogs
Gram-positive bacteria Moderate to significant activity

Gram-negative bacteria Limited to no activity

Fungi Variable activity
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Note: The original paper should be consulted for specific MIC values for Cannabigerorcin
against the tested strains.

Biosynthesis of Cannabigerorcin

Cannabigerorcin, like other cannabinoids, is biosynthesized in the trichomes of the Cannabis
sativa plant. Its acidic precursor, Cannabigerorcinic Acid (CBGOA), also known as
Cannabigerovarinic Acid (CBGVA), is formed through the enzymatic alkylation of divarinic acid
with geranyl pyrophosphate.[1] The neutral form, Cannabigerorcin, is then formed by non-
enzymatic decarboxylation (e.g., through heat or light exposure).

Geranyl Pyrophosphate
(GPP)

CBGOA Synthase Cannabigerorcinic Acid Heat / Light Cannabigerorcin
(Aromatic Prenyltransferase) (CBGOA) (Decarboxylation) (CBGOR)

Divarinic Acid
(DA)

Click to download full resolution via product page

Biosynthesis pathway of Cannabigerorcin (CBGOR).

Signaling Pathways and Biological Activity

Information specifically on the signaling pathways of Cannabigerorcin is limited. However, due
to its structural similarity to Cannabigerol (CBG), it is plausible that it interacts with the
endocannabinoid system. CBG is known to be a weak partial agonist or antagonist at CB1
receptors.[2] It also interacts with other receptors, including transient receptor potential (TRP)
channels. Further research is needed to elucidate the specific biological targets and

pharmacological effects of Cannabigerorcin.
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Workflow for the discovery and isolation of Cannabigerorcin.

Conclusion
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The discovery of Cannabigerorcin in 1975 and its subsequent synthesis in 1982 represent
important contributions to the field of cannabinoid chemistry. While it remains a minor and less-
studied cannabinoid, the foundational work on its isolation, characterization, and synthesis has
paved the way for future research into its potential biological activities and therapeutic
applications. This technical guide provides a detailed overview of the core scientific milestones
in the history of Cannabigerorcin, offering a valuable resource for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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